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Compound of Interest

Compound Name: 2-Undecyl-1H-imidazole

Cat. No.: B093072

An In-depth Technical Guide to the Applications of 2-Undecyl-1H-imidazole in Organic
Synthesis

Abstract

2-Undecyl-1H-imidazole is a versatile heterocyclic compound characterized by a polar
imidazole head and a long, nonpolar C11 alkyl tail. This amphiphilic structure imparts unique
chemical properties, making it a valuable tool in diverse areas of organic synthesis and
materials science. This guide provides an in-depth exploration of its primary applications,
focusing on its role as a catalytic ligand in cross-coupling reactions, a curing agent in polymer
chemistry, and a foundational building block for functional materials like ionic liquids. We will
delve into the mechanistic principles behind its reactivity, provide detailed experimental
protocols, and offer insights into its potential for future innovations. This document is intended
for researchers, chemists, and materials scientists seeking to leverage the unique attributes of
this multifaceted molecule.

Core Molecular Profile and Synthesis

2-Undecyl-1H-imidazole is a C2-substituted imidazole, a class of compounds known for their
coordinating ability and biological significance.[1][2][3] The presence of the long undecyl chain
introduces significant lipophilicity, rendering the molecule surface-active and soluble in many
organic solvents.[4]

Physicochemical Properties
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Property Value Reference
CAS Number 16731-68-3

Molecular Formula C14H26N2

Molecular Weight 222.37 g/mol

White to off-white powder or
Appearance ] ) [4]
low-melting solid

Amphiphilic structure with a
Key Feature o . [4]
basic imidazole ring

Synthetic Pathways

The synthesis of 2-undecyl-1H-imidazole can be approached through classical heterocyclic
chemistry methods or by functionalizing a pre-existing imidazole core.

» Debus Synthesis (Classical Approach): This one-pot reaction involves the condensation of a
1,2-dicarbonyl compound (glyoxal), an aldehyde (dodecanal, the source of the undecyl
group), and ammonia.[1][5] While foundational, yields can be modest.

o Catalytic Condensation: A more modern and efficient approach involves the condensation of
an amine source with lauric acid. Heterogeneous catalysts, such as AI-MCM-41 mesoporous
silica, have been shown to be effective for synthesizing related 2-substituted benzimidazoles,
a strategy adaptable for 2-undecyl-1H-imidazole.[1] The catalyst's high surface area and
acidic sites facilitate the crucial cyclization step.[1]
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Caption: Key synthetic strategies for 2-undecyl-1H-imidazole and related structures.

Applications in Catalysis and Polymer Science

The true utility of 2-Undecyl-1H-imidazole in organic synthesis is most evident in its
application as a ligand for metal catalysis and as a reactive catalyst in polymerization.

Ligand in Palladium-Catalyzed Cross-Coupling
Reactions

The imidazole moiety is an excellent N-heterocyclic ligand for transition metals.[6][7] When
coordinated to a metal center like palladium, 2-undecyl-1H-imidazole can significantly
influence catalytic activity and stability.

Expertise & Causality: The lone pair of electrons on the sp2-hybridized nitrogen atom (N-3) acts
as a strong o-donor, which increases the electron density on the palladium center.[1][6] This
electronic enrichment facilitates the rate-limiting oxidative addition step in many cross-coupling
cycles. Concurrently, the bulky 2-undecyl group provides steric hindrance that can promote the
formation of highly active monoligated palladium species and enhance the stability of the
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catalytic complex.[6] Its lipophilic nature improves the solubility of the entire palladium complex
in common organic solvents, leading to more efficient and homogeneous reaction media.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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